Cas no 94507-74-1 (4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid)

4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid structure
94507-74-1 structure
Product Name:4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
CAS No:94507-74-1
MF:C5H6N2O2S2
MW:190.243338108063
MDL:MFCD18822155
CID:798642
PubChem ID:21790612
Update Time:2025-04-19

4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(methylthio)thiazole-5-carboxylic acid
    • 4-amino-2-methylsulfanyl-1,3-thiazole-5-carboxylic acid
    • 5-Thiazolecarboxylicacid,4-amino-2-(methylthio)-(9CI)
    • 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
    • EN300-143906
    • DTXSID70618111
    • 4-Amino-2-(methylthio)thiazole-5-carboxylicacid
    • SCHEMBL1158327
    • AKOS015900972
    • 5-Thiazolecarboxylic acid, 4-amino-2-(methylthio)-
    • 94507-74-1
    • MDL: MFCD18822155
    • Inchi: 1S/C5H6N2O2S2/c1-10-5-7-3(6)2(11-5)4(8)9/h6H2,1H3,(H,8,9)
    • InChI Key: OYVUPWQZRUDZLJ-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=C1C(=O)O)N)SC

Computed Properties

  • Exact Mass: 189.98706979g/mol
  • Monoisotopic Mass: 189.98706979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 130Ų

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